1H-Pyrazole-4-carboxamide, 5-cyano-1-(1,1-dimethylethyl)-N-methyl-

• CAS No.: 98477-07-7
• Molecular Formula: C10H14N4O
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 1-tert-butyl-5-cyano-N-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C10H14N4O/c1-10(2,3)14-8(5-11)7(6-13-14)9(15)12-4/h6H,1-4H3,(H,12,15)
• InChI Key: JLUPSFKBYGTZJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C(C=N1)C(=O)NC)C#N

Description

1H-Pyrazole-4-carboxamide, 5-cyano-1-(1,1-dimethylethyl)-N-methyl- is a useful research compound. Its molecular formula is C10H14N4O and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Carbonyldiimidazole (2.5 grams, 0.015 mole) was added to a solution of 5-cyano-1-tert-butyl-1H-pyrazole-4-carboxylic acid (2.0 grams, 50.01 mole) in DMF. The solution was stirred at room temperature for twenty minutes. Aqueous methylamine (1.5 ml, 0.015 mole) was added and the reaction mixture was stirred at room temperature for 16 hours, then poured into ice-water. The product precipitated and was collected, dried, and recrystallized from ethanol, yielding 1.4 grams of 5-cyano-1-tert-butyl-N-methyl-1H-pyrazole-4-carboxamide, m.p., 164°-166° C.